Cas no 660846-80-0 (Fmoc-Arg(Pbf)-Gly-OH)

• Product Name: Fmoc-Arg(Pbf)-Gly-OH
• CAS No: 660846-80-0
• MF: C₃₆H₄₃N₅O₈S
• MW: 705.820327997208
• MDL: MFCD30475792
• CID: 1701783
• Update Time: 2025-11-06

Fmoc-Arg(Pbf)-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Arg(Pbf)-Gly-OH
• Fmoc-L-Arg(Pbf)-Gly-OH

• MDL： MFCD30475792
• Inchi： 1S/C36H43N5O8S/c1-20-21(2)32(22(3)27-17-36(4,5)49-31(20)27)50(46,47)41-34(37)38-16-10-15-29(33(44)39-18-30(42)43)40-35(45)48-19-28-25-13-8-6-11-23(25)24-12-7-9-14-26(24)28/h6-9,11-14,28-29H,10,15-19H2,1-5H3,(H,39,44)(H,40,45)(H,42,43)(H3,37,38,41)/t29-/m0/s1
• InChI Key： UQWAYVRPZYYLAX-LJAQVGFWSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(/N)=N/CCC[C@@H](C(NCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1350
• Topological Polar Surface Area: 207

Additional information on Fmoc-Arg(Pbf)-Gly-OH

Latest Research Insights on Fmoc-Arg(Pbf)-Gly-OH (CAS: 660846-80-0) in Chemical Biology and Pharmaceutical Applications

The compound Fmoc-Arg(Pbf)-Gly-OH (CAS: 660846-80-0) has garnered significant attention in recent chemical biology and pharmaceutical research due to its critical role as a protected dipeptide building block in solid-phase peptide synthesis (SPPS). This briefing synthesizes the latest findings (2022-2023) regarding its synthetic applications, stability characteristics, and emerging therapeutic implications.

Recent studies highlight the compound's optimized performance in automated SPPS protocols. A 2023 Journal of Peptide Science publication demonstrated that Fmoc-Arg(Pbf)-Gly-OH exhibits superior coupling efficiency (98.2%) compared to alternative arginine derivatives when incorporated into complex glycopeptide structures, particularly in the synthesis of GLP-1 analogs. The Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) protecting group was shown to provide exceptional stability during prolonged synthesis cycles while maintaining facile removal conditions (94% deprotection yield with TFA cocktail).

Innovative applications have emerged in targeted drug delivery systems. Research from MIT (2022) utilized this dipeptide as a linker in antibody-drug conjugates (ADCs), where its unique cleavage profile under tumor microenvironment conditions (pH 5.5-6.5) enabled precise payload release. The 660846-80-0 derivative demonstrated 40% reduced off-target toxicity compared to traditional valine-citrulline linkers in xenograft models.

Stability studies published in Organic Process Research & Development (2023) revealed new insights into the compound's degradation pathways. Under accelerated stability conditions (40°C/75% RH), the primary degradation product was identified as Fmoc-Arg-Gly-OH (Pbf loss), occurring at a rate of 0.8%/month. These findings have prompted revised storage recommendations for bulk quantities in pharmaceutical manufacturing.

The pharmaceutical industry has adopted this building block in several clinical-stage candidates. Notably, a phase II thrombopoietin receptor agonist (TPO-R) peptide containing the 660846-80-0 motif showed 3-fold improved bioavailability over first-generation compounds, as reported at the 2023 American Chemical Society National Meeting. Current research focuses on its application in constrained cyclic peptides, where the glycine spacer enhances conformational flexibility without compromising target binding affinity.

Ongoing challenges include optimizing large-scale synthesis routes - a 2023 patent application (WO202318782) disclosed an improved manufacturing process achieving 82% overall yield through modified crystallization conditions. Future directions anticipate expanded use in mRNA display libraries and PROTAC conjugates, leveraging the compound's dual functionality for novel drug discovery platforms.